Cas no 18721-61-4 (3-(Ethylthio)propanol)

• Product Name: 3-(Ethylthio)propanol
• CAS No: 18721-61-4
• MF: C₅H₁₂OS
• MW: 120.213180541992
• CID: 87995
• PubChem ID: 87762
• Update Time: 2025-04-18

3-(Ethylthio)propanol Chemical and Physical Properties

Names and Identifiers

• 3-(Ethylthio)propanol
• Ethyl 3-(hydroxypropyl) sulphide
• 1-Butyl-3-phenyl-2-thiourea
• 3-ethylsulfanylpropan-1-ol
• 1-Propanol,3-(ethylthio)
• 3-(ethylthio)-1-propanol
• 3-Aethylmercapto-propan-1-ol
• 3-ethylsulfanyl-propan-1-ol
• 3-ethylthiopropan-1-ol
• Aethyl-(3-hydroxy-propyl)-sulfid
• 3-Ethylthio-1-propanol
• 3-(ethylthio)-1-propano
• 1-Propanol, 3-(ethylthio)-
• Ethyl-3-(hydroxypropyl)sulfide

• MDL： MFCD00236041
• Inchi： 1S/C5H12OS/c1-2-7-5-3-4-6/h6H,2-5H2,1H3
• InChI Key： KRUJXSIEMOWXOF-UHFFFAOYSA-N
• SMILES： CCSCCCO
• BRN： 1732293

Computed Properties

• Exact Mass: 120.06100
• Monoisotopic Mass: 120.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 31.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 45.5A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 0,992 g/cm3
• Boiling Point: 227-228°C
• Flash Point: 75°C
• Refractive Index: 1.4830
• PSA: 45.53000
• LogP: 1.12190
• Solubility: Uncertain

3-(Ethylthio)propanol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers